![molecular formula C12H18N2O3S B4612103 2-[(4-methylphenyl)(methylsulfonyl)amino]butanamide](/img/structure/B4612103.png)
2-[(4-methylphenyl)(methylsulfonyl)amino]butanamide
Overview
Description
2-[(4-methylphenyl)(methylsulfonyl)amino]butanamide is a useful research compound. Its molecular formula is C12H18N2O3S and its molecular weight is 270.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 270.10381361 g/mol and the complexity rating of the compound is 381. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization of Composite NF Membranes
Research on sulfonamide derivatives has led to the development of novel polymers for desalination membranes. In one study, Poly [(4-aminophenyl)sulfonyl]butanediamide (PASB) and its methylated counterpart (mPASB) were synthesized and used to create composite polysulfone membranes through a Diffusion Induced Phase Separation method. These membranes demonstrated significant hydrophilicity, salt rejection capabilities, and antifouling properties, making them promising for water purification and desalination applications (Padaki et al., 2013).
Biocatalysis in Drug Metabolism
Another study highlighted the use of biocatalysis to produce mammalian metabolites of a biaryl-bis-sulfonamide compound, LY451395, known for enhancing AMPA receptors. This research demonstrated the ability of Actinoplanes missouriensis to produce several metabolites identical to those found in preclinical species, facilitating the structural characterization of drug metabolites and supporting clinical investigations (Zmijewski et al., 2006).
Novel Sulfonated Nanofiltration Membranes
In the field of dye treatment, sulfonated aromatic diamine monomers were synthesized and used to prepare thin-film composite nanofiltration membranes. These membranes showed improved water flux and dye rejection rates due to enhanced surface hydrophilicity, indicating their potential in the treatment of dye solutions (Liu et al., 2012).
Development of Fluorinated MMP Inhibitors for Imaging
Research into fluorinated derivatives of broad-spectrum MMP inhibitors has opened avenues for the imaging of matrix metalloproteinases (MMPs) in pathological processes via positron emission tomography (PET). Novel fluorinated MMP inhibitors were synthesized, demonstrating high in vitro inhibition potencies and promising results for in vivo imaging of activated MMPs (Wagner et al., 2007).
Advanced Polymeric Materials
Studies on sulfonated polyamides and polyimides, utilizing noncoplanar and fluorinated diamine monomers, have led to materials with exceptional solubility, thermal stability, and mechanical properties. These materials have applications in electronics and photonics due to their low dielectric constants and high transparency, alongside potential use in advanced composites and coatings (Liaw et al., 2006).
Properties
IUPAC Name |
2-(4-methyl-N-methylsulfonylanilino)butanamide | |
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InChI |
InChI=1S/C12H18N2O3S/c1-4-11(12(13)15)14(18(3,16)17)10-7-5-9(2)6-8-10/h5-8,11H,4H2,1-3H3,(H2,13,15) | |
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InChI Key |
BBJIEEQWVPHHJG-UHFFFAOYSA-N | |
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Canonical SMILES |
CCC(C(=O)N)N(C1=CC=C(C=C1)C)S(=O)(=O)C | |
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Molecular Formula |
C12H18N2O3S | |
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Molecular Weight |
270.35 g/mol | |
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